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Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B15585280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMI 6860766 is a small molecule inhibitor that specifically targets the interaction between

CD40 and TNF receptor-associated factor 6 (TRAF6). This interaction is a critical node in

inflammatory signaling pathways, making SMI 6860766 a valuable tool for investigating the role

of CD40-TRAF6 signaling in various disease models. These application notes provide detailed

protocols and dosage information for the use of SMI 6860766 in mouse models of diet-induced

obesity and other inflammatory conditions.

Mechanism of Action
SMI 6860766 functions by disrupting the binding of TRAF6 to the cytoplasmic domain of CD40.

This inhibition prevents the downstream activation of pro-inflammatory signaling cascades,

including the NF-κB pathway. By blocking this interaction, SMI 6860766 can effectively reduce

the production of inflammatory cytokines and mitigate inflammatory responses in vivo.

Signaling Pathway of CD40-TRAF6 Inhibition by SMI 6860766

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15585280?utm_src=pdf-interest
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/product/b15585280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antigen Presenting Cell

CD40L
CD40

Binding

TRAF6

Recruitment
IKK Complex

SMI 6860766 Inhibition

IκB

Phosphorylation
& Degradation

NF-κB (p50/p65) Nucleus
Translocation Inflammatory

Response

Gene
Transcription

Start: 6-week-old
C57BL/6J mice

High-Fat Diet (60% kcal from fat)
for 12-16 weeks

Randomization into
Treatment Groups

SMI 6860766 (10 µmol/kg, i.p., daily)
or Vehicle Control

Monitor Body Weight,
Food Intake, Glucose Tolerance

Endpoint Analysis:
Adipose Tissue Inflammation,

Metabolic Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for SMI 6860766 in
Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585280#smi-6860766-dosage-for-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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